Cas no 38647-11-9 (Triptonide)

Triptonide is a diterpenoid compound derived from the traditional medicinal plant Tripterygium wilfordii. It exhibits notable biological activity, particularly as a potent anti-inflammatory and immunosuppressive agent. Research highlights its ability to inhibit NF-κB signaling pathways, making it a candidate for studying autoimmune and inflammatory conditions. Triptonide also demonstrates potential antitumor properties by suppressing cell proliferation and inducing apoptosis in certain cancer cell lines. Its high bioavailability and low molecular weight enhance its utility in pharmacological research. Due to its selective mechanism of action, triptonide serves as a valuable tool compound for investigating molecular targets in immunology and oncology.

Triptonide structure

Product Name:Triptonide

CAS No:38647-11-9

MF:C₂₀H₂₂O₆

MW:358.385086536407

MDL:MFCD00210566

CID:54899

PubChem ID:329824957

Update Time:2025-06-07

Triptonide Chemical and Physical Properties

Names and Identifiers

- Triptonide
- (3bS,4aS,5aS,6aS,7aS,7bS,8aS,8bS)-6a-Isopropyl-8b-methyl-3b,4,4a,7a,7b,8b,9,10-octahydrotrisoxireno[4b,5:6,7:8a,9]phenanthro[1,2-c]furan-1,6(3H,6aH)-dione
- TRIPTONIDE(P) PrintBack
- 14-Deoxy-14-oxotriptolide
- l-triptonide
- NSC 165677
- PG 492
- Triptolide,14-deoxy-14-oxo
- 14-deoxy-14-oxo-triptolide
- (-)-triptonide
- Spectrum_001724
- SpecPlus_000568
- Spectrum2_000477
- Spectrum5_001806
- KBioSS_002204
- DivK1c_006664
- SPBio_000614
- Triptonide, >=98% (HPLC)
- KBio2_007340
- KBio2_004772
- KBio2_002204
- KBio1_001608
- BCP26007
- NSC165677
- NCI60_001273
- AB0035809
- ST24050308
- N2
- s9416
- Y0208
- N2407
- (5bS,6aS,7aS,8aS,9aS,9bS,10aS,10bS)-8a-Isopropyl-10b-methyl-1,5b,6,6a,8a,9a,9b,10b-octahydrotris(oxireno)[2',3':4b,5;2'',3'':6,7;2''',3''':8a,9]phenanthro[1,2-c]furan-3,8(2H,5H)-dione
- CCG-38708
- Q-100449
- DTXSID801317412
- Triptolide, 14-deoxy-14-oxo-
- 38647-11-9
- SCHEMBL4884926
- CHEMBL205190
- AKOS015896754
- EX-A7744
- CS-0318
- (5bS,6aS,7aS,8aS,9aS,9bS,10aS,10bS)-8a-isopropyl-10b-methyl-2,5,5b,6,6a,9a,9b,10b-octahydrotris(oxireno)[2',3':4b,5;2'',3'':6,7;2''',3''':8a,9]phenanthro[1,2-c]furan-3,8(1H,8aH)-dione
- HY-32736
- CHEBI:132267
- NSC-165677
- (3bS,4aS,5aS,6aS,7aS,7bS,8aS,8bS)-6a-isopropyl-8b-methyl-3b,4,4a,7a,7b,8b,9,10-octahydrotrisoxireno[6,7:8a,9:4b,5]phenanthro[1,2-c]furan-1,6(3H,6aH)-dione
- Trisoxireno[4b,5:6,7:8a,9]phenanthro[1,2-c]furan-1,6(3H,6aH)-dione,3b,4,4a,7a,7b,8b,9,10-octahydro-8b-methyl-6a-(1-methylethyl)-,(3bS,4aS,5aS,6aS,7aS,7bS,8aS,8bS)-
- (1S,2S,4S,5S,7S,9S,11S,13S)-1-methyl-7-propan-2-yl-3,6,10,16-tetraoxaheptacyclo[11.7.0.02,4.02,9.05,7.09,11.014,18]icos-14(18)-ene-8,17-dione
- SWOVVKGLGOOUKI-ZHGGVEMFSA-N
- (1S,2S,4S,5S,7S,9S,11S,13S)-1-methyl-7-propan-2-yl-3,6,10,16-tetraoxaheptacyclo(11.7.0.02,4.02,9.05,7.09,11.014,18)icos-14(18)-ene-8,17-dione
- (3bS,4aS,5aS,6aS,7aS,7bS,8aS,8bS)-6a-isopropyl-8b-methyl-3b,4,4a,7a,7b,8b,9,10-octahydrotrisoxireno(6,7:8a,9:4b,5)phenanthro(1,2-c)furan-1,6(3H,6aH)-dione
- (1S,2S,4S,5S,7S,9S,11S,13S)-7-ISOPROPYL-1-METHYL-3,6,10,16-TETRAOXAHEPTACYCLO[11.7.0.0(2),?.0(2),?.0?,?.0?,(1)(1).0(1)?,(1)?]ICOS-14(18)-ENE-8,17-DIONE
- MDL： MFCD00210566
- Inchi： 1S/C20H22O6/c1-8(2)18-13(25-18)14-20(26-14)17(3)5-4-9-10(7-23-15(9)21)11(17)6-12-19(20,24-12)16(18)22/h8,11-14H,4-7H2,1-3H3/t11-,12-,13-,14-,17-,18-,19+,20+/m0/s1
- InChI Key： SWOVVKGLGOOUKI-ZHGGVEMFSA-N
- SMILES： O1[C@H]2[C@H]3[C@@](C(C)C)(C([C@]45[C@H](C[C@H]6C7COC(C=7CC[C@]6(C)[C@@]142)=O)O5)=O)O3

Computed Properties

Exact Mass: 358.14200
Monoisotopic Mass: 358.14163842 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 860
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 358.4
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.7
Topological Polar Surface Area: 81

Experimental Properties

Color/Form: Powder
Density: 1.48
Melting Point: No data available
Boiling Point: 581.1±50.0 °C at 760 mmHg
Flash Point: 257.8±30.2 °C
Refractive Index: 1.637
Solubility: In vitro: DMSO solubility 50 mg/ml (139.51 mm; need ultrasonic)
PSA: 80.96000
LogP: 1.31130

Triptonide Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H300 + H330-H361f
Warning Statement： P201-P260-P284-P301+P310+P330-P304+P340+P310-P403+P233
Hazardous Material transportation number：UN 2811 6.1 / PGII
WGK Germany：3
Hazard Category Code： 26/28-62
Safety Instruction： 28-36/37-45
Hazardous Material Identification：
Storage Condition：2-8°C

Triptonide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-32736-10mM*1mLinDMSO	Triptonide	38647-11-9	99.87%	10mM*1mLinDMSO	￥2251	2023-07-26
MedChemExpress	HY-32736-10mg	Triptonide	38647-11-9	99.87%	10mg	￥2046	2025-04-16
S e l l e c k ZHONG GUO	S9416-1mg	Triptonide	38647-11-9	99.81%	1mg	¥1204.68	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125970-10mg	Triptonide	38647-11-9	≥98%	10mg	¥582.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125970-5mg	Triptonide	38647-11-9	≥98%	5mg	¥575.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125970-50mg	Triptonide	38647-11-9	≥98%	50mg	¥2471.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T125970-25mg	Triptonide	38647-11-9	≥98%	25mg	¥1315.90	2023-08-31
ChemFaces	CFN99134-20mg	Triptonide	38647-11-9	>=98%	20mg	$188	2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0773-20mg	Triptonide	38647-11-9	HPLC≥98%	20mg	￥1380元	2023-09-15
DC Chemicals	DCL-046-20 mg	Triptolide,14-deoxy-14-oxo	38647-11-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28

Triptonide Production Method

Triptonide Related Literature

1. Computational prediction and experimental validation of low-affinity target of triptolide and its analogues

Xiufeng Liu,Kai Wang,Ningjun Duan,Yan Lan,Pengcheng Ma,Heng Zheng,Weijuan Zheng,Jiahuang Li,Zi-chun Hua RSC Adv. 2015 5 34572
2. Rapid simultaneous quantitative determination of terpenoids in Tripterygium wilfordii Hook F by ultra-high-performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry

Rongjie Zhuo,Liangxiao Zhang,Li Wang,Guoshun Shan,Qianxu Yang,Xiaoyan Yuan,Hongbin Xiao Anal. Methods 2013 5 2046
3. New facile enantio- and diastereo-selective syntheses of (?)-triptonide and (?)-triptolide

Hongrui Zhang,Haifeng Li,Jijun Xue,Rui Chen,Ying Li,Yu Tang,Chunxin Li Org. Biomol. Chem. 2014 12 732
4. Total synthesis of novel D-ring-modified triptolide analogues: structure–cytotoxic activity relationship studies on the D-ring of triptolide

Bing Zhou,Xiaomei Li,Huanyu Tang,Zehong Miao,Huijin Feng,Yuanchao Li Org. Biomol. Chem. 2011 9 3176
5. Triptolide: structural modifications, structure–activity relationships, bioactivities, clinical development and mechanisms

Zhao-Li Zhou,Ya-Xi Yang,Jian Ding,Yuan-Chao Li,Ze-Hong Miao Nat. Prod. Rep. 2012 29 457

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